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Compound of Interest

Compound Name: PC Biotin-PEG3-azide

Cat. No.: B11830298 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation of stock

solutions of PC Biotin-PEG3-azide, a versatile reagent for photocontrolled bioconjugation and

targeted drug delivery. Adherence to these guidelines will ensure the integrity and optimal

performance of the compound in downstream applications.

Introduction to PC Biotin-PEG3-azide
PC Biotin-PEG3-azide is a multifunctional molecule incorporating a photocleavable (PC)

linker, a biotin moiety for high-affinity binding to streptavidin and avidin, a polyethylene glycol

(PEG) spacer to enhance solubility and reduce steric hindrance, and a terminal azide group for

click chemistry reactions.[1][2][3] This unique combination of features enables researchers to

attach it to alkyne-modified molecules and subsequently release the biotin tag or the entire

conjugated molecule upon exposure to UV light (e.g., 365 nm).[4] Its applications span across

various fields, including probe development, targeted drug delivery, and advanced

bioconjugation.[1]

Properties and Solubility
Understanding the physicochemical properties of PC Biotin-PEG3-azide is crucial for

preparing stable and accurate stock solutions.
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Property Value Source

Molecular Weight 825.9 g/mol [4]

Purity ≥95% [3][4]

Appearance Colorless solid [5]

Solubility

Soluble in organic solvents

such as Dimethylformamide

(DMF) and Dimethyl sulfoxide

(DMSO). The hydrophilic PEG

arm enhances solubility in

aqueous media.

[2][4][5]

Experimental Protocols
Materials and Equipment

PC Biotin-PEG3-azide powder

Anhydrous Dimethyl sulfoxide (DMSO) or Dimethylformamide (DMF)

Microcentrifuge tubes

Vortex mixer

Pipettes and sterile, nuclease-free pipette tips

Optional: Sonication bath

Protocol for Preparing a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for many applications.

Workflow for Preparing PC Biotin-PEG3-azide Stock Solution
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Workflow for Preparing PC Biotin-PEG3-azide Stock Solution

Preparation

Dissolution

Storage

Start: Equilibrate PC Biotin-PEG3-azide to Room Temperature

Weigh desired amount of PC Biotin-PEG3-azide

Add appropriate volume of anhydrous DMSO

Vortex thoroughly

Sonicate briefly if necessary

if not fully dissolved

Aliquot into single-use tubes

Store at -20°C, protected from light

End: Ready for use

Click to download full resolution via product page

Caption: Workflow for preparing a stock solution of PC Biotin-PEG3-azide.
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Equilibrate to Room Temperature: Before opening the vial, allow the PC Biotin-PEG3-azide
powder to equilibrate to room temperature for at least 15-20 minutes. This prevents

condensation of moisture, which can affect the stability of the compound.

Weigh the Compound: Carefully weigh the desired amount of PC Biotin-PEG3-azide
powder in a microcentrifuge tube. For example, to prepare 1 ml of a 10 mM stock solution,

weigh out 0.826 mg of the compound.

Add Solvent: Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube.

For a 10 mM stock solution, if you weighed 0.826 mg, you would add 100 µL of DMSO.

Dissolve the Compound: Vortex the tube thoroughly for at least 30 seconds to dissolve the

powder. If the compound does not fully dissolve, a brief sonication (1-2 minutes) in a water

bath can be used to aid dissolution.

Aliquot for Storage: To avoid repeated freeze-thaw cycles, which can degrade the

compound, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes.

Storage: Store the aliquots at -20°C, protected from light.[3][4] When stored properly, the

stock solution should be stable for several months. For longer-term storage, -80°C is

recommended.[6]

Table for Preparing Various Stock Solution Concentrations:

Desired Concentration
Mass of PC Biotin-PEG3-
azide (for 1 mL final
volume)

Volume of DMSO

1 mM 0.826 mg 1 mL

5 mM 4.13 mg 1 mL

10 mM 8.26 mg 1 mL

20 mM 16.52 mg 1 mL
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Application Example: Biotinylation via Click
Chemistry
PC Biotin-PEG3-azide is designed for efficient labeling of alkyne-containing molecules through

copper-catalyzed or copper-free click chemistry. The azide group reacts with a terminal alkyne

to form a stable triazole linkage.

Signaling Pathway Visualization

General Click Chemistry Reaction with PC Biotin-PEG3-azide

PC Biotin-PEG3-azide

Biotinylated Conjugate

Alkyne-modified Molecule
(e.g., protein, drug)

Copper(I) Catalyst
(for CuAAC)

Click Reaction

Photocleavage (UV light, ~365 nm)

Released Biotin Moiety Released Molecule

Click to download full resolution via product page

Caption: Click chemistry conjugation and subsequent photocleavage.

Important Considerations
Purity of Solvents: Always use anhydrous (dry) solvents like DMSO or DMF to prevent

hydrolysis of the reagent.
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Light Sensitivity: PC Biotin-PEG3-azide contains a photocleavable linker. Protect the

compound and its solutions from light to prevent premature cleavage.[3]

Fresh Solutions: It is recommended to prepare fresh solutions before use for optimal

reactivity.[3]

Avoid Primary Amines: When using this reagent in bioconjugation, avoid buffers containing

primary amines (e.g., Tris or glycine) as they can compete with the intended reaction if the

molecule also contains an amine-reactive group.

By following these detailed protocols and application notes, researchers can confidently

prepare and utilize PC Biotin-PEG3-azide stock solutions for a wide range of innovative

applications in their scientific endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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